N-(4-methoxybenzyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-methyl-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H22N4O3S/c1-13-5-4-6-16(11-13)24-20(27)25-21-23-14(2)18(29-21)19(26)22-12-15-7-9-17(28-3)10-8-15/h4-11H,12H2,1-3H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: PLOLNQOPTBOJLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=C(S2)C(=O)NCC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(4-methoxybenzyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide, also known as MTU, is a synthetic compound that belongs to the class of urea derivatives. It has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques: Various thiazole derivatives, including N-(4-methoxybenzyl)-4-methyl-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide, are synthesized through diverse chemical reactions that involve the coupling of specific precursors. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized via reactions involving hydrazine hydrate in ethanol, demonstrating the versatile nature of thiazole synthesis (Hassan, Hafez, & Osman, 2014).

Cytotoxicity and Antiproliferative Effects

• Cytotoxic Activity: Thiazole derivatives have been explored for their cytotoxic activities against various cancer cell lines. For example, synthesized pyrazolo[1,5-a]pyrimidine derivatives showed significant in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential of thiazole compounds in cancer therapy (Hassan et al., 2014).

Antimicrobial Activity

• Antibacterial and Antifungal Properties: Thiazolidine-2,4-dione derivatives, related to thiazole compounds, exhibited antimicrobial and antifungal activities against various pathogens, showcasing the broad-spectrum potential of thiazole derivatives in combating microbial infections (Abd Alhameed et al., 2019).

Anti-Inflammatory and Analgesic Agents

• COX Inhibition and Pain Relief: Novel thiazole compounds have been identified as potent cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, with significant analgesic and anti-inflammatory activities. This highlights the therapeutic potential of thiazole derivatives in the management of pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Docking and Spectroscopic Analysis

• Computational Studies: Molecular docking and spectroscopic analyses of thiazole derivatives have provided insights into their potential binding mechanisms and electronic properties, which are crucial for understanding their biological activities and optimizing their therapeutic efficacy (Beytur & Avinca, 2021).